Cas no 1223171-04-7 (N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide)

• Product Name: N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide
• CAS No: 1223171-04-7
• MF: C₁₆H₁₇ClN₄O₃S
• MW: 380.849180936813
• CID: 6603277
• PubChem ID: 33266876
• Update Time: 2025-10-24

N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Z383776080
• N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide
• EN300-26595002
• 5-chloro-2-methylsulfanyl-N-[2-[(2-phenoxyacetyl)amino]ethyl]pyrimidine-4-carboxamide
• AKOS034265537
• 1223171-04-7

• Inchi： 1S/C16H17ClN4O3S/c1-25-16-20-9-12(17)14(21-16)15(23)19-8-7-18-13(22)10-24-11-5-3-2-4-6-11/h2-6,9H,7-8,10H2,1H3,(H,18,22)(H,19,23)
• InChI Key： ZRDXSPOSSUXALI-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NCCNC(COC1C=CC=CC=1)=O)=O)SC

Computed Properties

• Exact Mass: 380.0709893g/mol
• Monoisotopic Mass: 380.0709893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 119Ų

Additional information on N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide

Introduction to N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide and Its Applications in Modern Research

N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide, a complex organic compound with the CAS number 1223171-04-7, has garnered significant attention in the field of pharmaceutical and chemical research. This highly structured molecule belongs to a class of compounds that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique arrangement of functional groups within its molecular framework, including the 5-chloro-2-(methylsulfanyl)pyrimidin-4-yl moiety and the formamido group, contributes to its distinctive chemical properties and potential therapeutic applications.

The N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide structure is characterized by its intricate connectivity and the presence of multiple reactive sites. These features enable the compound to interact with various biological targets, making it a versatile candidate for drug discovery. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how this compound interacts with biological systems, providing insights into its mechanism of action and potential applications.

In the realm of pharmaceutical research, the 5-chloro-2-(methylsulfanyl)pyrimidin-4-yl substituent is particularly noteworthy. Pyrimidine derivatives are well-known for their role in medicinal chemistry due to their ability to mimic natural nucleobases and interfere with nucleic acid synthesis. The presence of chlorine and methylsulfanyl groups further enhances the reactivity and binding affinity of this moiety, making it an attractive scaffold for developing novel therapeutic agents. Studies have shown that compounds containing this structural motif exhibit inhibitory activity against various enzymes and receptors involved in cancer progression, inflammation, and infectious diseases.

The formamido group in the molecular structure of N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide also plays a crucial role in determining its biological activity. Formamido derivatives are known to possess significant pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial effects. The formamido group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity and efficacy. This feature makes N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide a promising candidate for further development as a therapeutic agent.

Recent research has highlighted the potential of N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide in addressing complex diseases such as cancer and neurological disorders. Preclinical studies have demonstrated that this compound can modulate key signaling pathways involved in disease progression. For instance, its ability to inhibit kinases and other enzymes has been linked to reduced tumor growth and improved survival rates in animal models of cancer. Additionally, its interaction with neurotransmitter receptors suggests potential applications in treating neurological conditions characterized by dysregulation of neural signaling.

The phenoxyacetamide moiety further contributes to the multifaceted nature of N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide. Phenoxyacetamide derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral effects. The phenoxy group provides a hydrophobic anchor that enhances membrane permeability, while the acetamide group facilitates hydrogen bonding interactions with biological targets. This combination of structural features makes N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide a versatile compound with potential applications across multiple therapeutic areas.

The synthesis of N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, catalytic transformations, and purification methods like column chromatography have been employed to achieve the desired product quality. These advancements have not only facilitated research but also paved the way for large-scale production if future clinical applications are realized.

Future research directions for N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yl]formamido}ethyl)-2-phenoxyacetamide include exploring its mechanisms of action at a molecular level and evaluating its efficacy in human clinical trials. Understanding how this compound interacts with specific biological targets will provide valuable insights into its therapeutic potential and help guide the development of more effective derivatives. Additionally, preclinical studies will be essential to assess its safety profile and optimize dosing regimens for various diseases.

In conclusion, N-(2-{[5-chloro-2-(methylsulfanyl)pyrimidin-4-yll]formamido}ethyl)-2-phenoxyacetamide (CAS no 1223171-04-7) is a highly promising compound with significant potential in pharmaceutical research. Its unique structural features, including the 5-chloro-pyrimidine moiety, formamido group, and phenoxyacetamide moiety, contribute to its diverse biological activities. Ongoing research efforts are aimed at elucidating its mechanisms of action and evaluating its therapeutic potential in various diseases. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in the development of novel treatments for complex medical conditions.